Cas no 2138264-80-7 (Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]-)

• Product Name: Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]-
• CAS No: 2138264-80-7
• MF: C₁₅H₂₁BrO
• MW: 297.230643987656
• CID: 5289271
• Update Time: 2025-08-03

Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]-

• Inchi： 1S/C15H21BrO/c1-14(2)11-15(14,12-16)8-9-17-10-13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3
• InChI Key： QKHROJBSUQDOOH-UHFFFAOYSA-N
• SMILES： C1(COCCC2(CBr)CC2(C)C)=CC=CC=C1

Additional information on Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]-

Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]-: A Comprehensive Overview

Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]-, with the CAS number 2138264-80-7, is a complex organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a substituted cyclopropane moiety. The presence of a bromomethyl group further enhances its reactivity and functional versatility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropane derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. The compound's structure is particularly interesting due to the strained cyclopropane ring, which imparts unique electronic properties. This makes it a valuable substrate for various chemical transformations, including nucleophilic substitutions and additions.

Recent studies have highlighted the potential of Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]- in drug discovery and material science. Its ability to act as a versatile building block has led to its use in constructing complex molecular architectures. For instance, researchers have employed this compound in the synthesis of bioactive molecules targeting specific cellular pathways. The compound's stability under various reaction conditions has also made it a preferred choice for large-scale industrial applications.

In terms of physical properties, this compound exhibits a high melting point and moderate solubility in organic solvents. Its thermal stability is another advantageous feature, allowing it to be used in high-temperature reactions without decomposition. The compound's spectroscopic data, including NMR and IR spectra, have been well-documented, facilitating its identification and characterization in various analytical techniques.

The application of Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]- extends beyond traditional chemical synthesis. Recent research has explored its role in polymer chemistry, where it serves as a monomer for producing advanced materials with tailored properties. Its ability to form strong covalent bonds makes it ideal for creating high-performance polymers used in aerospace and electronics industries.

Moreover, the compound's environmental impact has been a subject of recent investigations. Studies indicate that it undergoes biodegradation under specific conditions, reducing its persistence in the environment. This aligns with global efforts to develop sustainable chemical processes that minimize ecological footprint.

In conclusion, Benzene, [[2-[1-(bromomethyl)-2,2-dimethylcyclopropyl]ethoxy]methyl]- (CAS No: 2138264-80-7) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications make it an indispensable component in both academic research and industrial processes. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.